Cas no 2228054-77-9 (rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid)

• Product Name: rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid
• CAS No: 2228054-77-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6482626
• PubChem ID: 165803802
• Update Time: 2025-10-29

rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid
• rac-4-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}hexanoic acid
• EN300-1533761
• 2228054-77-9

• Inchi： 1S/C27H32N2O5/c1-2-17(14-15-25(30)31)28-26(32)22-12-7-13-24(22)29-27(33)34-16-23-20-10-5-3-8-18(20)19-9-4-6-11-21(19)23/h3-6,8-11,17,22-24H,2,7,12-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t17?,22-,24+/m1/s1
• InChI Key： GLPPQKKHTWDFDG-JULHGLQNSA-N
• SMILES： O=C([C@@H]1CCC[C@@H]1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC)CCC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid

Professional Introduction to Rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic Acid (CAS No. 2228054-77-9)

Rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid, identified by its CAS number 2228054-77-9, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, featuring a cyclopentylformamido moiety and a hexanoic acid backbone, contributes to its unique chemical and pharmacological properties.

The molecular framework of Rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid incorporates several key functional groups that are critical for its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group enhances the stability and solubility of the compound, facilitating its use in various biochemical assays. Additionally, the cyclopentylformamido segment introduces a rigid scaffold that can interact with biological targets in a highly specific manner. These structural features make the compound an attractive candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between Rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid and its potential biological targets. These studies have highlighted the compound's ability to bind to enzymes and receptors with high affinity, suggesting its potential as a lead compound for the development of novel therapeutic agents. For instance, preliminary docking studies have revealed that this molecule can interact with various protein kinases, which are known to be involved in numerous disease pathways.

The synthesis of Rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of stereochemistry to ensure the correct configuration of the cyclopentyl formamido group. This process requires precise control over reaction conditions and the use of advanced synthetic techniques. The successful preparation of this compound demonstrates the growing capability of synthetic chemists to construct complex molecular architectures.

In vitro studies have begun to unravel the pharmacological profile of Rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid. Initial experiments have shown that this compound exhibits inhibitory activity against certain enzymes, suggesting its potential as an anti-inflammatory or anticancer agent. Furthermore, its interaction with cellular components has been investigated using fluorescence microscopy techniques, providing valuable insights into its mechanism of action. These findings are crucial for understanding how this molecule affects cellular processes and may lead to the development of new therapeutic strategies.

The development of novel drug candidates often involves the optimization of existing molecular structures to enhance their efficacy and safety profiles. In the case of Rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid, researchers are exploring various modifications to its structure to improve its pharmacokinetic properties. These modifications include changes to the length and composition of the hexanoic acid backbone, as well as alterations to the fluorenylmethoxycarbonyl group. Such modifications aim to enhance solubility, bioavailability, and target specificity.

The role of computational tools in drug discovery cannot be overstated. Advanced software packages are being used to predict the biological activity of Rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid and guide the design of new analogs. These tools allow researchers to simulate molecular interactions at an atomic level, providing valuable insights into how changes in structure can affect biological activity. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising lead compounds.

The future prospects for Rac-4-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}hexanoic acid are exciting and multifaceted. Ongoing research is focused on elucidating its mechanism of action at a molecular level and exploring its potential in preclinical studies. Additionally, efforts are underway to develop novel synthetic routes that can produce this compound on a larger scale for commercial use. As our understanding of biological systems continues to grow, compounds like this one are poised to play a crucial role in addressing some of the most challenging diseases faced by humanity.